2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide

• Molecular Formula: C23H21Cl3N2O4S
• Molecular Weight: 527.8 g/mol
• IUPAC Name: 2-[(4-chlorophenyl)sulfonyl-[(2,4-dichlorophenyl)methyl]amino]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C23H21Cl3N2O4S/c1-32-20-8-2-16(3-9-20)13-27-23(29)15-28(14-17-4-5-19(25)12-22(17)26)33(30,31)21-10-6-18(24)7-11-21/h2-12H,13-15H2,1H3,(H,27,29)
• InChI Key: AJHCCNZESMWDFQ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CNC(=O)CN(CC2=C(C=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide, also known as CDCA, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a selective inhibitor of a class of enzymes called protein kinases, which play important roles in many cellular processes.

Scientific Research Applications

2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide has been studied for its potential applications in various scientific research fields, including cancer research, neurobiology, and immunology. In cancer research, 2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide has been shown to inhibit the growth of tumor cells and induce cell death in vitro and in vivo. It has also been shown to enhance the efficacy of chemotherapy and radiation therapy in animal models. In neurobiology, 2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide has been shown to improve cognitive function and protect against neurodegeneration in animal models of Alzheimer's disease and Parkinson's disease. In immunology, 2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide has been shown to modulate the activity of immune cells and reduce inflammation in animal models of autoimmune diseases.

Mechanism of Action

2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide selectively inhibits a class of enzymes called protein kinases, which play important roles in many cellular processes, including cell growth, differentiation, and survival. 2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide binds to the ATP-binding site of protein kinases and prevents them from phosphorylating their substrates. This leads to the inhibition of downstream signaling pathways and ultimately the inhibition of cell growth and survival.
Biochemical and Physiological Effects
2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide has been shown to have several biochemical and physiological effects, including inhibition of cell growth and survival, induction of cell death, modulation of immune cell activity, and reduction of inflammation. 2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide has also been shown to improve cognitive function and protect against neurodegeneration in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide has several advantages for lab experiments, including its high purity and yield, its selectivity for protein kinases, and its potential applications in various scientific research fields. However, 2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide also has some limitations, including its potential toxicity and the need for further optimization of its synthesis and dosing regimens.

Future Directions

There are several future directions for research on 2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide, including the identification of its specific protein kinase targets, the optimization of its synthesis and dosing regimens, the evaluation of its potential applications in combination with other therapies, and the development of 2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide derivatives with improved pharmacokinetic and pharmacodynamic properties. 2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide has the potential to be a valuable tool for scientific research and a promising therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide involves several steps, starting with the reaction of 4-chlorobenzenesulfonyl chloride with 2,4-dichlorobenzylamine to form the intermediate compound 2,4-dichlorobenzyl 4-chlorobenzenesulfonate. This intermediate is then reacted with N-(4-methoxybenzyl)acetamide in the presence of a base to form the final product, 2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide. The synthesis of 2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]-N-(4-methoxybenzyl)acetamide has been optimized to yield high purity and yield.